1-(2,4-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
Overview
Description
1-(2,4-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone, or 1,2-DCPE, is an organic compound and a derivative of the parent compound phenylacetone. It is a colorless solid that is soluble in organic solvents and is used in a variety of scientific applications. 1,2-DCPE is a useful intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
Synthesis and Characterization
The compound 1-(2,4-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone has been involved in various synthetic processes, demonstrating its utility in the creation of complex chemical structures. For instance, it has played a crucial role in the facile one-pot synthesis and characterization of novel compounds like 2,2-dichloro-1-[3-(2,2-dichloro-acetyl)-2-(4-methoxy-phenyl)-imidazolidin-1-yl]-ethanone. This process, which involves the reaction between specific diamines and dichloroacetyl chloride, has been elaborated, highlighting the compound's significance in facilitating complex synthetic routes (Ünaleroğlu, Temelli, & Hökelek, 2002).
Additionally, the compound has been integral in the synthesis of monoprotected 1,4-diketones, demonstrating its versatility and application in photoinduced reactions. This process, involving the photosensitized hydrogen abstraction from 2-alkyl-1,3-dioxolanes and subsequent trapping by α,β-unsaturated ketones, showcases the compound's reactivity and potential in creating valuable chemical intermediates (Mosca, Fagnoni, Mella, & Albini, 2001).
Chemical Intermediates and Reagents
The compound also serves as a crucial intermediate in the synthesis of significant fungicides like difenoconazole. Its reactivity and utility are highlighted in the preparation of intermediates such as 3-Chloro-4-(2-bromomethyl-4-1,3-dioxolane-2-yl)phenyl-4′-chlorophenyl ether, showcasing a pathway that emphasizes its role in producing agriculturally relevant chemicals (Wei-sheng, 2007).
Furthermore, its utility extends to the formation of complex metal-organic frameworks and coordination compounds. Studies have shown its involvement in the synthesis of acetate bridged dinuclear Cu(II) complexes, highlighting its role in the preparation of compounds with potential catalytic activities and applications in various chemical processes (Karaoğlu, Emirik, Menteşe, Zengin, & Serbest, 2016).
properties
IUPAC Name |
1-(2,4-dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2O3/c12-7-1-2-8(9(13)5-7)10(14)6-11-15-3-4-16-11/h1-2,5,11H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYQSFOJHMZSGSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)CC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801205435 | |
Record name | Ethanone, 1-(2,4-dichlorophenyl)-2-(1,3-dioxolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801205435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1263365-99-6 | |
Record name | Ethanone, 1-(2,4-dichlorophenyl)-2-(1,3-dioxolan-2-yl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1263365-99-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanone, 1-(2,4-dichlorophenyl)-2-(1,3-dioxolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801205435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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